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Introduction to Prognostics and Health Management
(PHM)

Prognostics and Health Management (PHM) is an advanced engineering discipline focused on
maintaining the reliability and operational availability of systems.[1][2] It achieves this by
detecting anomalies, diagnosing their causes, and predicting the remaining useful life (RUL) of
components or systems.[3][4] The primary goal of PHM is to shift from traditional reactive or
scheduled maintenance to a proactive, condition-based maintenance (CBM) strategy.[5][6] This
approach allows for maintenance to be scheduled only when necessary, minimizing downtime,
reducing costs, and enhancing overall safety and efficiency.[2][7] While its roots are in
engineering and aerospace, the core principles of monitoring, degradation modeling, and
prediction are applicable to any field where system health and longevity are critical, including
the lifecycle management of scientific instrumentation and potentially in modeling degradation
processes in biological systems.

The PHM framework is a continuous and systematic process that integrates several key
activities to provide a comprehensive understanding of a system's health.[7] It leverages data
from sensors, operational history, and physics-based models to move beyond simple fault
detection to provide actionable insights into future performance.[1]
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The Core Principles and Workflow of PHM

The PHM process can be systematically broken down into four primary stages: Data
Acquisition, Diagnostics, Prognostics, and Health Management.[8][9] This cyclical process
ensures that decisions are based on the most current health status of the system.
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A high-level overview of the cyclical PHM process.

Data Acquisition and Processing

The foundation of any PHM system is the ability to acquire and process high-quality data that
accurately reflects the system's condition.[8][10] This stage involves the collection of data from
various sources and its subsequent manipulation to prepare it for analysis.[9]

Key Methodologies:

¢ Sensing: This involves the use of various sensors to monitor the physical state of a system.
[2] Common sensors include those for vibration, temperature, pressure, acoustic emissions,
and electrical signals. For specialized applications, advanced sensors like wireless, low-
power nodes may be developed for retrofitting existing systems.[2]

o Data Collection: Data can be acquired in different modes. Static acquisition captures a
shapshot of the system at a point in time, while dynamic acquisition records data over a
period to observe trends.[11] In complex scenarios, data acquisition may be synchronized
with physiological or mechanical cycles, a technique known as gated acquisition.[11]

o Data Pre-processing: Raw sensor data is often noisy and may contain irrelevant information.
[12] Pre-processing is a critical step to clean the data and extract meaningful features. This
can involve:

o Noise Filtering: Removing external noise to improve the signal-to-noise ratio.

o Feature Extraction: Deriving specific metrics or "health indicators" from the raw data that
are sensitive to system degradation.

o Data Fusion: Combining data from multiple sensors to create a more comprehensive and
reliable health assessment.
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The workflow from physical system to actionable data.

Diagnostics: Fault Detection and Isolation

Diagnostics focuses on identifying that a fault has occurred, isolating its location, and
determining its root cause.[7] It answers the question, "What is wrong with the system now?".
[13] This is a crucial step that precedes prognostics, as understanding the current fault is
necessary to predict its future progression.[14]

Key Methodologies:

» Fault Detection: This is the initial step of identifying an anomaly or deviation from normal
operating conditions.[14] It often involves setting thresholds for sensor readings or using
statistical models to detect outliers.

o Fault Isolation: Once a fault is detected, this process pinpoints the specific component or
subsystem that is failing.

» Fault Identification: This step determines the nature and cause of the fault.

Experimental Protocol: Fault Diagnosis using Deep Learning An example of a diagnostic
methodology involves using Convolutional Neural Networks (CNNSs) for fault detection in
industrial robots, particularly in settings with imbalanced or scarce data.[14]

o Data Acquisition: Collect data from the system under various operating conditions (e.g.,
normal and multiple fault states).

» Signal Processing: Convert raw time-series data (e.g., vibration signals) into a 2D format like
spectrograms or scalograms, which can be used as image inputs for CNNs.
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e Model Training: Train a benchmark CNN model (e.g., GoogLeNet, SqueezeNet, VGG16) on
the labeled image dataset. The model learns to classify the images corresponding to

different health states.

» Validation: Test the trained model on a separate validation dataset to assess its accuracy in

diagnosing known faults.[14]

» Novelty Detection: For real-world scenarios, where not all fault conditions are known in
advance, advanced techniques may be used to detect "unknown" faults—conditions that

were not part of the training data.[8]

The following table summarizes the performance of several benchmark CNN models in a fault
diagnosis task on an industrial robot, demonstrating the high accuracy achievable with deep
learning approaches.[14]

Model Accuracy (%)
GoogLeNet 99.7%
SqueezeNet 99.6%
VGG16 99.3%
AlexNet 98.0%
Inceptionv3 97.9%
ResNet50 95.7%

Table 1: Performance of CNN benchmark
models in fault detection and diagnosis. Data
sourced from a study on industrial robot fault

diagnosis.[14]

Prognostics: Predicting Remaining Useful Life
(RUL)

Prognostics is the predictive element of PHM, focused on forecasting the future health of a
system and estimating its Remaining Useful Life (RUL).[4][13] RUL is the predicted time left
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before a component or system will no longer be able to perform its intended function.[15] This
forward-looking capability is what distinguishes PHM from traditional diagnostics.[13]

Prognostic approaches are generally classified into three main categories.[4][5][16]

Classification of Prognostic Methodologies
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The main categories of approaches for RUL prediction.

Methodologies for Prognostics:

o Data-Driven Approaches: These methods use historical run-to-failure data and machine
learning or statistical techniques to model degradation patterns.[15] They do not require
deep knowledge of the system's physics but depend heavily on the availability of large,
relevant datasets.[15]

» Model-Based (Physics-of-Failure) Approaches: These approaches use mathematical models
based on the physical principles of how a component degrades and fails.[4] They are often
more accurate when the failure mechanisms are well understood but can be complex and

computationally expensive to develop.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://en.wikipedia.org/wiki/Prognostics
https://learning.modapto.eu/sdc_download/1201/?key=41tecqjk11kbvqpinhfsu8b3rlrp24
https://calce.umd.edu/prognostics-and-health-management
https://www.taylorfrancis.com/books/mono/10.1201/9781003097242/prognostics-remaining-useful-life-rul-estimation-diego-galar-kai-goebel-peter-sandborn-uday-kumar
https://ojs.istp-press.com/dmd/article/view/148
https://www.benchchem.com/product/b13439885?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Prognostics
https://en.wikipedia.org/wiki/Prognostics
https://calce.umd.edu/prognostics-and-health-management
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13439885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Hybrid Approaches: These methods combine data-driven and model-based techniques to
leverage the strengths of both.[4][5] For example, a physics-based model might be used to
describe the general degradation trend, while a data-driven model fine-tunes the prediction
using real-time sensor data.

Health Management: Decision Support

The final principle, Health Management, involves using the information from diagnostics and
prognostics to make informed decisions about maintenance, logistics, and operations.[4][7] The
goal is to translate the predictive insights into actions that optimize the system's lifecycle.[3]

Key Decision Support Activities:

» Condition-Based Maintenance (CBM): Scheduling maintenance based on the assessed
condition of the equipment rather than on a fixed schedule.[5][7]

 Logistics and Supply Chain Management: Using RUL predictions to ensure that spare parts
and personnel are available when and where they are needed.[3]

o Operational Adjustments: Modifying how a system is used (e.g., reducing its load) to extend
its life until maintenance can be performed.[1]

Health Management Decision Workflow
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Flow of information from prediction to actionable decisions.

This decision-making process is often automated or semi-automated through a decision
support system, which weighs the RUL prediction against operational constraints and
objectives to recommend the optimal course of action.[2][17]

Conclusion

The core principles of Prognostics and Health Management—Data Acquisition, Diagnostics,
Prognostics, and Health Management—provide a robust framework for moving from a reactive
to a predictive and proactive approach to system maintenance and lifecycle management. By
leveraging advanced sensor technologies, data processing, and predictive modeling, PHM
offers a powerful methodology to enhance reliability, safety, and efficiency across a wide range
of technical and scientific domains. The systematic application of these principles enables
organizations to anticipate failures, optimize operations, and make intelligent, data-driven
decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. Prognostics and Health Management — Center for Systems Reliability [sandia.gov]
e 3. dau.edu [dau.edu]

e 4. Prognostics and Health Management | Center for Advanced Life Cycle Engineering
[calce.umd.edu]

o 5. taylorfrancis.com [taylorfrancis.com]
e 6. routledge.com [routledge.com]

e 7. mathworks.com [mathworks.com]

¢ 8. mdpi.com [mdpi.com]

¢ 9. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.sandia.gov/csr/center-for-systems-reliability/capabilities/prognostics/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7902347/
https://www.benchchem.com/product/b13439885?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/354702143_Prognostics_and_Health_Management_A_Review_from_the_Perspectives_of_Design_Development_and_Decision
https://www.sandia.gov/csr/center-for-systems-reliability/capabilities/prognostics/
https://www.dau.edu/acquipedia-article/prognostics-health-management-phm
https://calce.umd.edu/prognostics-and-health-management
https://calce.umd.edu/prognostics-and-health-management
https://www.taylorfrancis.com/books/mono/10.1201/9781003097242/prognostics-remaining-useful-life-rul-estimation-diego-galar-kai-goebel-peter-sandborn-uday-kumar
https://www.routledge.com/Prognostics-and-Remaining-Useful-Life-RUL-Estimation-Predicting-with-Confidence/GalarPascual-Goebel-Sandborn-Kumar/p/book/9780367563097
https://www.mathworks.com/discovery/prognostics-and-health-management.html
https://www.mdpi.com/2076-3417/12/18/9212
https://www.researchgate.net/figure/A-holistic-PHM-Framework-It-has-four-major-steps-that-are-indicated-with-dashed-lined_fig1_343679295
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13439885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 10. youtube.com [youtube.com]

e 11. European Nuclear Medicine Guide [nucmed-guide.app]

e 12. A Data Processing Method for CBM for PHM [ijpe-online.com]
e 13. learning.modapto.eu [learning.modapto.eu]

e 14. mdpi.com [mdpi.com]

e 15. Prognostics - Wikipedia [en.wikipedia.org]

¢ 16. Prognostics and Remaining Useful Life Prediction of Machinery: Advances, Opportunities
and Challenges | Journal of Dynamics, Monitoring and Diagnostics [0js.istp-press.com]

e 17. Improving Patient Engagement Through Patient Decision Support - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [What are the core principles of prognostics and health
management?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13439885#what-are-the-core-principles-of-
prognostics-and-health-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.youtube.com/watch?v=OFz_fSEbyis
https://nucmed-guide.app/chapter/11
https://www.ijpe-online.com/EN/abstract/abstract3225.shtml
https://learning.modapto.eu/sdc_download/1201/?key=41tecqjk11kbvqpinhfsu8b3rlrp24
https://www.mdpi.com/2227-7390/10/12/2031
https://en.wikipedia.org/wiki/Prognostics
https://ojs.istp-press.com/dmd/article/view/148
https://ojs.istp-press.com/dmd/article/view/148
https://pmc.ncbi.nlm.nih.gov/articles/PMC7902347/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7902347/
https://www.benchchem.com/product/b13439885#what-are-the-core-principles-of-prognostics-and-health-management
https://www.benchchem.com/product/b13439885#what-are-the-core-principles-of-prognostics-and-health-management
https://www.benchchem.com/product/b13439885#what-are-the-core-principles-of-prognostics-and-health-management
https://www.benchchem.com/product/b13439885#what-are-the-core-principles-of-prognostics-and-health-management
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13439885?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13439885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13439885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

